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Abstract: This document provides detailed application notes and protocols for the numerical
simulation of Bafiados-Teitelboim-Zanelli (BTZ) black hole dynamics. The BTZ black hole, a
solution to Einstein's field equations in (2+1)-dimensional spacetime with a negative
cosmological constant, serves as a crucial theoretical model for exploring fundamental aspects
of gravity, black hole thermodynamics, and the AdS/CFT correspondence[1][2]. These notes
cover the primary applications of such simulations, compare common numerical techniques,
and offer a step-by-step protocol for setting up and executing a numerical evolution of a
perturbed BTZ black hole.

Application Notes

Numerical simulations of BTZ black holes are instrumental in addressing a range of theoretical
guestions that are difficult to tackle with purely analytical methods. The relative simplicity of
(2+1)-dimensional gravity makes the BTZ solution an ideal testing ground for numerical
relativity techniques and for studying complex black hole phenomena[1].

Key applications include:

« Stability Analysis: While the BTZ black hole is known to be stable against small
perturbations, numerical simulations allow for the study of its non-linear stability. By evolving
initial data containing significant perturbations, researchers can investigate the end-state of
gravitational collapse and the robustness of the BTZ geometry.
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e Quasinormal Mode (QNM) Analysis: When a black hole is perturbed, it radiates energy in a
characteristic manner described by quasinormal modes. Numerical simulations are used to
excite these modes and extract their frequencies. These frequencies are of high interest in
the context of the AAS/CFT correspondence, as they correspond to the thermalization
timescales of the dual Conformal Field Theory.

o Gravitational Collapse: Simulations can model the collapse of matter, such as a scalar field,
to form a BTZ black hole. This provides insight into the dynamics of black hole formation in a
simplified setting and verifies that the BTZ solution can arise from realistic initial
conditions[2].

o Geodesic Motion: For complex scenarios involving charged BTZ black holes or those in
modified theories of gravity, analytical solutions for particle trajectories can be intractable.
Numerical integration is employed to solve the geodesic equations, providing a full
description of particle and light paths[3][4].

e Thermodynamics and Quantum Effects: Numerical studies can help explore the
thermodynamic properties of BTZ black holes, such as their entropy and phase transitions,
particularly when quantum corrections are included[5][6].

Overview of Numerical Simulation Techniques

The evolution of black hole spacetimes requires solving the Einstein field equations, a complex
system of partial differential equations[7]. The choice of numerical method is critical for
achieving stable and accurate long-term simulations. The two most prevalent approaches in
numerical relativity are finite difference and pseudospectral methods[3][9].
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Technique

Description

Advantages

Disadvantages

Typical Use
Case

High-Order Finite
Difference (FD)

Approximates
derivatives using
polynomial
interpolation of
field values at
discrete grid

points.

- Conceptually
straightforward to
implement.-
Flexible for
complex
geometries and
adaptive mesh
refinement
(AMR)[10].-
Robust for
handling shocks
or non-smooth

data.

- Requires higher
resolution for a
given accuracy
compared to
spectral
methods.- Can
suffer from
numerical
dissipation and

dispersion errors.

Simulations of
binary black hole
mergers,
especially where
matter is present
or complex
boundaries are
needed[8].

Pseudospectral
Collocation
(PSC)

Represents fields
as a sum of
global basis
functions (e.g.,
Chebyshev or
Fourier
polynomials) and
solves the
equations at
specific
collocation

points.

- Extremely high
(exponential)
accuracy for
smooth
solutions[9].-
Requires fewer
grid points,
reducing memory
usage.- Black
hole excision is
often simpler to

implement[9].

- Less suitable
for non-smooth
data or complex
domain
boundaries.- Can
be more complex
to implement
than FD

methods.

High-precision
evolution of
isolated or binary
black holes in
vacuum, such as
calculating
accurate
gravitational
waveforms or
studying
QNMs[11][12].

Numerical Simulation Protocol: Perturbation of a
BTZ Black Hole

This protocol outlines the steps to simulate the evolution of a massless scalar field perturbation

on a static, non-rotating BTZ black hole background using a pseudospectral method.

Step 1: Define the Spacetime and Equations
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The metric for a static BTZ black hole is given by: ds? = -f(r)dt? + f(r)~*dr? + r2d@? where f(r) = -M
+ r2/f2, Here, M is the mass of the black hole and ¢ is the AdS radius, related to the negative
cosmological constant A by A = -1/¢2[2].

The evolution of a massless scalar field W is governed by the Klein-Gordon equation in this
curved spacetime: OW = (1/V-g) o0u(vV-g guv ov¥) =0

Step 2: Formulate as an Initial Value Problem

To evolve the system numerically, the second-order wave equation is reduced to a system of
first-order equations in time. We define auxiliary variables N = gt¥ and ® = dr¥. The system
becomes: otW =1 0tl = ... (derived from the Klein-Gordon equation)

This is a standard 3+1 decomposition approach common in numerical relativity, where
spacetime is foliated into space-like slices[7].

Step 3: Numerical Discretization

» Spatial Grid: A pseudospectral collocation method is highly effective[9]. A Chebyshev grid is
suitable for the radial domain r, mapped from the physical coordinate r € [r_excise,
r_boundary] to a computational coordinate x € [-1, 1]. r_excise is a small radius inside the
event horizon where the grid is excised, and r_boundary is a large radius near the AdS
boundary.

e Time Integration: A high-order Runge-Kutta method (e.g., RK4) is a standard choice for
advancing the system in time. The time step At must satisfy the Courant-Friedrichs-Lewy
(CFL) condition to ensure stability.

Step 4: Set Initial and Boundary Conditions

e Initial Data: At t=0, the scalar field is initialized with a localized profile, such as a Gaussian
pulse, outside the event horizon: W(0, r) = A* exp(-(r - ro)2 / w?) INM(0, r) = 0 (initially at rest)

e Boundary Conditions:

o Inner Boundary (Excision): At r = r_excise, an outgoing-wave boundary condition is
imposed to allow the scalar field to fall into the black hole without reflection.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://arxiv.org/pdf/gr-qc/9506079
https://www.damtp.cam.ac.uk/user/us248/Publications/Theses/habil.pdf
https://www.semanticscholar.org/paper/Black-hole-evolution-by-spectral-methods-Kidder-Scheel/2f1fc6e19e6077914cb2fc2b5f124da5f1b316bf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Outer Boundary: At r = r_boundary, a reflective boundary condition (W = 0) is typically
imposed, which is natural for the asymptotically AdS spacetime.

Step 5: Evolve and Extract Data

o Evolution Loop: The system is advanced from one time step to the next using the chosen
time integrator.

e Analysis: The value of the scalar field W is monitored at a fixed extraction radius r_extract
outside the horizon. The resulting time series W(t, r_extract) will show the perturbation
ringing down.

o QNM Extraction: A Fourier transform or more advanced fitting techniques (e.g., Prony's
method) applied to the ringdown signal ¥(t) will reveal the quasinormal mode frequencies of
the BTZ black hole.

Example Simulation Parameters

The following table provides a set of typical, dimensionless parameters for the simulation
described above.
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Parameter Description Example Value
Black Hole Mass (M) Mass of the BTZ black hole. 1.0
] Curvature radius of the AdS
AdS Radius (f) ) 1.0
spacetime.
] ] Number of radial collocation
Grid Points (N_r) 100

points.

Inner Boundary (r_excise)

Location of the excision

surface inside the horizon.

0.8 * r_horizon

Location of the outer

Outer Boundary (r_boundary) ) 50.0
computational boundary.
) Size of the time step, chosen
Time Step (At) B 0.001
for stability.
- Initial radial position of the
Initial Pulse Center (ro) ] 10.0
Gaussian pulse.
N ] Width of the initial Gaussian
Initial Pulse Width (w) 1.0

pulse.

Visualizations

The following diagram illustrates the workflow for a typical numerical simulation of BTZ black
hole dynamics.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Phase 1: Setup & Initialization

Define BTZ Metric
(Mass M, AdS Radius I)

Formulate Evolution Equations
(e.g., Klein-Gordon Eq.)

Set Initial Conditions Choose Numerical Method
(e.g., Gaussian Pulse) (e.g., Pseudospectral)

Define Grid & Boundaries
(Excision & Reflective BCs)

4 Phase 2: Nume"ical Evolution h
Initialize t = 0
\4
Time Step Loop (t -> t + At)
using RK4 Integrator
A
At each substep After each full step
v Y
o Store Field Data
Apply Boundary Conditions e ey Sy
AN /

/Phase 3: AnaVsis & Results\

Extract Time Series Data
Y(t, r_extract)

Perform Fourier Analysis
or Signal Fitting

Identify Quasinormal
Mode Frequencies

Visualize Results
(Waveforms, Spectra)

Click to download full resolution via product page

Caption: Workflow for simulating and analyzing perturbations of a BTZ black hole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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